2-(Pyridin-2-yl)azepane

• IUPAC Name: 2-pyridin-2-ylazepane
• InChI: InChI=1S/C11H16N2/c1-2-6-10(12-8-4-1)11-7-3-5-9-13-11/h3,5,7,9-10,12H,1-2,4,6,8H2
• InChI Key: UHHGQPLKNWNWOW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(NCC1)C2=CC=CC=N2
• Molecular Formula: C11H16N2
• DSSTOX Substance ID: DTXSID90403369
• Molecular Weight: 176.26 g/mol
• CAS No.: 383128-97-0

Description

2-(Pyridin-2-yl)azepane, also known as 2-PPA, is an organic compound with the molecular formula C8H11N. It is a white crystalline solid with a melting point of 77-79°C. 2-PPA is a derivative of azepane, a cyclic alkane with a seven-membered ring. It is used in a variety of applications, including as a reagent in organic synthesis and as a drug intermediate.

Scientific Research Applications

Pharmaceutical Significance and Therapeutic Applications

Azepane-based compounds, including 2-(Pyridin-2-yl)azepane, have demonstrated a variety of pharmacological properties, offering a high degree of structural diversity useful in the discovery of new therapeutic agents. These compounds are pivotal in the development of new, less toxic, and highly active azepane-containing analogs for treating various diseases. Over 20 azepane-based drugs have been approved by the FDA for clinical use, highlighting their significance in therapeutic applications across anti-cancer, anti-tubercular, anti-Alzheimer's disease, antimicrobial agents, and more. The review of azepane-based compounds' recent developments underlines the importance of structure-activity relationship (SAR) and molecular docking studies in identifying potential bioactive compounds for future drug discovery efforts (Gao-Feng Zha et al., 2019).

Catalysis and Chemical Applications

In catalysis, the diverse chemical properties of pyridine derivatives, including this compound, are noteworthy. Pyridine-based compounds have played a crucial role as agrochemicals, including fungicides, insecticides, and herbicides. The exploration of Intermediate Derivatization Methods has shown significant promise in enhancing the efficiency of discovering novel lead compounds in agrochemical research. The review on pyridine-based agrochemicals emphasizes the importance of discovering new methods to meet changing market requirements, showcasing the potential of pyridine derivatives in catalysis and chemical applications (A. Guan et al., 2016).

Environmental and Microbial Metabolism

The metabolic pathways of pyridines and aza-arenes, including compounds like this compound, have been studied under both aerobic and anaerobic conditions. Different organisms utilize varied pathways to biotransform such substrates, with the transformation rate dependent on the substituents. Research on microbial metabolism has provided insights into the mineralization pathways and the specific enzymes involved in the degradation of these heterocyclic aromatic compounds. This knowledge is crucial for environmental science, as it helps in understanding the biodegradation processes of potentially hazardous chemicals (J. Kaiser et al., 1996).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been evaluated against immortalized rat hepatic stellate cells (hsc-t6) .

Biochemical Pathways

Related compounds have been shown to exhibit anti-fibrotic activities , suggesting potential effects on pathways related to fibrosis and collagen production.

Result of Action

, related compounds have demonstrated anti-fibrotic activities. These compounds were found to inhibit the expression of collagen and reduce the content of hydroxyproline in cell culture medium in vitro .